H-0106 Dihydrochloride

• CAS No.: 1011465-90-9
• Product Name: H-0106 Dihydrochloride
• Molecular Formula: C16H22Cl3N3O2S
• Molecular Weight: 426.78
• IUPAC Name: 4-Chloro-5-[[(2S)-hexahydro-2-methyl-1,4-diazocin-1(2H)-yl]sulfonyl]-isoquinoline dihydrochloride
• Standard InChI: InChI=1S/C16H20ClN3O2S.2ClH/c1-12-9-18-7-2-3-8-20(12)23(21,22)15-6-4-5-13-10-19-11-14(17)16(13)15;;/h4-6,10-12,18H,2-3,7-9H2,1H3;2*1H/t12-;;/m0../s1
• Standard InChIKey: FJTAIFQBRYJWMX-LTCKWSDVSA-N
• SMILES: O=S(C1=CC=CC2=C1C(Cl)=CN=C2)(N3[C@@H](C)CNCCCC3)=O.[H]Cl.[H]Cl
• Appearance: Solid powder
• Description: H-0106 Dihydrochloride is a Rho-associated coiled coil-formed protein kinase (ROCK) inhibitor that acts by exerting strong intraocular pressure (IOP)-lowering effects into the eyes of monkeys.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: H-0106 Dihydrochloride; H 0106 Dihydrochloride; H0106 Dihydrochloride; H-0106 Dihydrochloride; H 0106 2HCl; H0106 2HCl
• Reference: 1: Sumi K, Inoue Y, Nishio M, Naito Y, Hosoya T, Suzuki M, Hidaka H. IOP-lowering effect of isoquinoline-5-sulfonamide compounds in ocular normotensive monkeys. Bioorg Med Chem Lett. 2014 Feb 1;24(3):831-4. doi: 10.1016/j.bmcl.2013.12.085. Epub 2013 Dec 25. PubMed PMID: 24412071.
• Last Modified: Aug 20 2021